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Compound of Interest

Compound Name: Neopentyl glycol dicaprylate

Cat. No.: B13819339

A Comparative Guide to Neopentyl Glycol
Dicaprylate: A Bio-Based Ester Alternative

For Researchers, Scientists, and Drug Development Professionals: An objective evaluation of
Neopentyl Glycol Dicaprylate/Dicaprate against traditional synthetic esters, supported by
performance data and experimental methodologies.

Neopentyl Glycol Dicaprylate/Dicaprate is emerging as a high-performance, bio-based
alternative to purely synthetic esters in the cosmetic, personal care, and pharmaceutical
industries. Derived from the esterification of neopentyl glycol with vegetable-derived caprylic
and capric acids, this ingredient offers a unique combination of desirable sensory properties,
functional efficacy, and an improved environmental profile.[1] This guide provides a detailed
comparison of its performance characteristics against common synthetic emollients, namely
Propylene Glycol Dicaprylate/Dicaprate and cosmetic-grade Mineral Oil.

Quantitative Performance Analysis

The selection of an emollient is critical for formulation stability, sensory experience, and overall
product performance. The following tables summarize key quantitative data for Neopentyl
Glycol Dicaprylate/Dicaprate and two conventional synthetic esters.

Table 1: Physicochemical Properties
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Neopentyl Propylene . .
Mineral Oil
Glycol Glycol .
Property . . . . (Cosmetic Test Method
Dicaprylate/Di Dicaprylate/Di
Grade)
caprate caprate
Neopentyl Glycol  Propylene Glycol
INCI Name Dicaprylate/Dica Dicaprylate/Dica Mineral Oil N/A
prate prate
Clear, colorless S
Oily liquid with Colorless, )
Appearance to pale yellow ] ) o Visual
o low viscosity[3] odorless liquid[4]
liquid[2]
] ) Low (qualitative) 9-12 mPa's (@ 10.8 - 13.6 cSt
Viscosity ASTM D445]3]
[5] 20°C)[3] (@ 40°C)[4]
0.837 - 0.859
) ~0.94 g/lcm3 (@ 0.91-0.93 g/cm?
Density g/cm3 (@ 25°C) ISO 1183
25°C)[6] (@ 20°C)[3]
[4]
_ Data not
Pour Point ) <-20°C[3] -12°C[4] ASTM D97
available
Data not Data not
Flash Point _ _ 185°C[4] ASTM D92
available available
Table 2: Environmental Profile
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Property

Neopentyl
Glycol
Dicaprylate/Di
caprate

Propylene
Glycol
Dicaprylate/Di
caprate

Mineral Oil

Test Method

Yes (partially).

Fatty acids from

Yes (partially).

vegetable ) )
] o Fatty acids from No. Derived from _
Bio-based Origin  sources; Source Material
vegetable petroleum.
Neopentyl Glycol
_ sources.
can be biomass-
balanced.[1]
Inherently
Readily Readily biodegradable,
_ . _ _ _ _ OECD
Biodegradability Biodegradable Biodegradable but fails "readily”
o 301B/301F[7]
(Expected) (Expected) criteria. (56.3%
in 28 days)[7]
Bio-based Data not Data not
_ _ 0% ASTM D6866
Carbon Content available available

Note: While specific OECD 301B/F results for Neopentyl Glycol Dicaprylate/Dicaprate were
not found, similar short-chain esters are generally considered readily biodegradable. For
example, Crodamol™ GTS, a bio-based emollient ester, is rated as readily biodegradable per
OECD 301B.[8]

Table 3: Performance & Sensory Characteristics
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Neopentyl Propylene
Glycol Glycol ] .
Property . . . . Mineral Oil Test Method
Dicaprylate/Di Dicaprylate/Di
caprate caprate
Light, silky, non- Light, non-oily, )
) Occlusive, can
Skin Feel greasy, matte smooth, velvet Sensory Panel
- be greasy
finish[1][5] feel[9]
B ] ] Goniometer/Sen
Spreadability High[5] Excellent[10] Medium to Low
sory
] Good skin Low (forms
Absorption Good[5] ] o Sensory Panel
absorption[10] occlusive film)
Emollient, Emollient, ]
Emollient,
) Dispersing Solvent, Skin- ) Formulation
Key Functions o Occlusive, ]
Agent, Conditioning ) Analysis
- Lubricant[4]
Solubilizer[1][5] Agent[9][11]

Experimental Protocols & Methodologies

The data presented in this guide are based on standardized testing methodologies to ensure
comparability and reproducibility. Below are summaries of the key experimental protocols.

Kinematic Viscosity (ASTM D445)

This test method determines the kinematic viscosity of liquid petroleum products, both
transparent and opaque, by measuring the time for a volume of liquid to flow under gravity
through a calibrated glass capillary viscometer at a controlled temperature.[10] The dynamic
viscosity can be calculated by multiplying the kinematic viscosity by the density of the liquid.

Flash Point by Cleveland Open Cup (ASTM D92)

This method determines the flash and fire points of petroleum products. The sample is heated
in an open cup at a controlled rate. A small test flame is passed across the cup at regular
intervals, and the flash point is the lowest temperature at which the vapors above the liquid
ignite momentarily.[4]
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Pour Point (ASTM D97)

This test method is intended for petroleum products. After preliminary heating, the sample is
cooled at a specified rate and examined at intervals of 3°C for flow characteristics. The lowest
temperature at which movement of the specimen is observed is recorded as the pour point.

Ready Biodegradability - CO2 Evolution Test (OECD
301B)

This method provides an indication of the "ready biodegradability” of a substance. A solution of
the test substance in a mineral medium is inoculated with microorganisms (e.g., from activated
sludge) and aerated for 28 days. The degradation is measured by the amount of carbon dioxide
produced. A substance is considered "readily biodegradable" if it reaches >60% of its
theoretical CO2 production within a 10-day window during the 28-day test.[12][13]

Bio-based Content (ASTM D6866)

This method determines the bio-based content of samples using radiocarbon analysis. It
distinguishes carbon originating from contemporary biomass (which contains Carbon-14) from
carbon derived from fossil fuels (which contains no Carbon-14). The result is expressed as a
percentage of bio-based carbon relative to the total organic carbon in the sample.[14][15]

Emollient Spreadability

This can be measured instrumentally or via a sensory panel. An instrumental method involves
applying a standardized volume of the emollient to a synthetic skin-mimicking substrate. The
area covered by the emollient is measured at specific time intervals (e.g., 10 minutes) to
determine the spreading value in mmz2. Higher values indicate better spreadability.[4][16]

Visualizing Key Processes

To further elucidate the evaluation process, the following diagrams illustrate the production
pathway of a bio-based ester and a typical workflow for comparative performance testing.
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Caption: Synthesis pathway for bio-based Neopentyl Glycol Dicaprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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